2-(2-fluorophenoxy)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H20FN3O2S/c18-14-5-1-2-6-15(14)23-12-16(22)20-10-13-4-3-8-21(11-13)17-19-7-9-24-17/h1-2,5-7,9,13H,3-4,8,10-12H2,(H,20,22)
• InChI Key: QRLCQYRPNJBJLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CS2)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H20FN3O2S
• Molecular Weight: 349.4 g/mol

Description

2-(2-fluorophenoxy)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)acetamide, also known as FPTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. FPTP belongs to the class of piperidine derivatives and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

• Antimicrobial Study of Substituted 2-Aminobenzothiazoles Derivatives : This research synthesized a series of compounds related to the chemical structure and evaluated them for antimicrobial activity, particularly against Methicillin-resistant Staphylococcus aureus (MRSA). It was found that some compounds showed good activity against selected bacterial and fungal strains (Anuse et al., 2019).

• Heterocyclic Derivatives Synthesis and Application : This study explored the synthesis of various heterocyclic derivatives, including structures similar to the chemical . It highlights the potential applications in the development of new chemical entities with diverse biological activities (Khalil et al., 2017).

• Antiproliferative Activity of Pyridine Linked Thiazole Derivatives : This paper discusses the synthesis of new compounds involving pyridine and thiazole, examining their cytotoxicity against various cancer cell lines. The study indicates the potential use of such compounds in cancer treatment (Alqahtani & Bayazeed, 2020).

• Antimicrobial Nano‐Materials Study : This research focuses on the antimicrobial activities of certain compounds, including those structurally related to the queried chemical. It particularly notes their effectiveness against fungal strains (Mokhtari & Pourabdollah, 2013).

• One-Pot Reaction Synthesis of Novel Compounds : This study involves the synthesis of various novel compounds through a one-pot reaction process, illustrating the diverse chemical applications of similar structures (Krauze et al., 2007).

• Ultrasound Irradiation in Synthesis : This paper describes the use of ultrasound irradiation in the synthesis of naphthalene and acetamide derivatives, showcasing an innovative method in chemical synthesis (Mokhtary & Torabi, 2017).